Cas no 55296-17-8 (3-Amino-4-(phenylamino)benzoic acid)

• Product Name: 3-Amino-4-(phenylamino)benzoic acid
• CAS No: 55296-17-8
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 943685
• PubChem ID: 773821
• Update Time: 2025-04-24

3-Amino-4-(phenylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(phenylamino)benzoic acid
• 3-amino-4-anilinobenzoic acid
• 3-amino-4-phenylamino-benzoic acid
• 2-Amino-diphenylamin-carbonsaeure-(4)
• 3-Amino-4-anilino-benzoesaeure
• 3-amino-4-anilino-benzoic acid
• 3-amino-4-phenylaminobenzoic acid
• 55296-17-8
• HMS1609K19
• SR-01000413163-1
• BDBM38498
• cid_773821
• SCHEMBL2342942
• AC-20642
• CBDivE_001334
• CS-0331784
• CHEMBL1347221
• SOSRJZNYVRVFOH-UHFFFAOYSA-N
• DTXSID20354451
• Oprea1_551013
• MLS000105533
• 3-amino-4-(phenylamino)benzoicacid
• EU-0036218
• 3-azanyl-4-phenylazanyl-benzoic acid
• AKOS001600010
• SMR000102414
• SR-01000413163
• Cambridge id 5161097
• HMS2417B08
• SB79643
• STK396464

• Inchi： 1S/C13H12N2O2/c14-11-8-9(13(16)17)6-7-12(11)15-10-4-2-1-3-5-10/h1-8,15H,14H2,(H,16,17)
• InChI Key： SOSRJZNYVRVFOH-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35000
• LogP: 3.36480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-4-(phenylamino)benzoic acid

3-Amino-4-(phenylamino)benzoic acid (CAS No. 55296-17-8): Properties, Applications, and Market Insights

3-Amino-4-(phenylamino)benzoic acid (CAS No. 55296-17-8) is an organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as 3-amino-4-anilinobenzoic acid, belongs to the class of aromatic amines and benzoic acid derivatives. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of dyes, pigments, and pharmaceutical agents.

The molecular formula of 3-Amino-4-(phenylamino)benzoic acid is C₁₃H₁₂N₂O₂, with a molecular weight of 228.25 g/mol. It typically appears as a light yellow to brown crystalline powder, soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol but sparingly soluble in water. The compound's melting point ranges between 200-205°C, and it exhibits stability under standard laboratory conditions.

One of the most prominent applications of 3-Amino-4-(phenylamino)benzoic acid is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of novel drug candidates. Researchers have explored its potential in developing anti-inflammatory and antimicrobial agents, leveraging its aromatic amine functionality. Additionally, its role in the production of azo dyes and pigments has garnered attention in the textile and coatings industries.

Recent studies highlight the growing interest in 3-amino-4-anilinobenzoic acid derivatives for their potential in cancer research. Scientists are investigating its structural analogs as inhibitors of specific enzymatic pathways, which could lead to breakthroughs in targeted therapies. This aligns with the current trend in precision medicine, where researchers seek compounds with high selectivity and minimal side effects.

The market for 3-Amino-4-(phenylamino)benzoic acid has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Suppliers and manufacturers are focusing on improving synthesis methods to enhance yield and purity, addressing the needs of high-end applications. The compound's availability in research-grade and industrial-scale quantities makes it accessible to a broad range of users.

From an environmental and safety perspective, 3-Amino-4-(phenylamino)benzoic acid requires standard laboratory handling procedures. While it is not classified as highly hazardous, proper storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended. Regulatory compliance varies by region, but most jurisdictions do not impose stringent restrictions on its use in research and industrial applications.

In conclusion, 3-Amino-4-(phenylamino)benzoic acid (CAS No. 55296-17-8) remains a versatile and valuable compound in multiple industries. Its applications in pharmaceutical intermediates, dye synthesis, and biomedical research underscore its importance. As scientific advancements continue, the demand for high-purity 3-amino-4-anilinobenzoic acid is expected to rise, making it a compound of enduring relevance.